Cas no 1261898-62-7 (4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid)

• Product Name: 4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid
• CAS No: 1261898-62-7
• MF: C₁₄H₉ClFNO₃
• MW: 293.677566289902
• MDL: MFCD18322226
• CID: 2762097
• PubChem ID: 53228056
• Update Time: 2025-10-28

4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-CARBAMOYL-4-CHLOROPHENYL)-2-FLUOROBENZOIC ACID
• MFCD18322226
• DTXSID10691589
• 3'-Carbamoyl-4'-chloro-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid, 95%
• 1261898-62-7
• 4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid

• MDL： MFCD18322226
• Inchi： 1S/C14H9ClFNO3/c15-11-4-2-7(5-10(11)13(17)18)8-1-3-9(14(19)20)12(16)6-8/h1-6H,(H2,17,18)(H,19,20)
• InChI Key： RPXMLZFRQUHYQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N)=O)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 293.0254990Da
• Monoisotopic Mass: 293.0254990Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.4Ų

Additional information on 4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid

4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid (CAS No. 1261898-62-7)

4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid (CAS No. 1261898-62-7) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its benzoic acid backbone and substituted phenyl group, exhibits a range of intriguing properties that make it a valuable subject for research and potential applications.

The molecular structure of 4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid is defined by its benzoic acid moiety, which serves as the central functional group. Attached to this core is a substituted phenyl ring that includes a carbamoyl group at the 3-position and a chlorine atom at the 4-position. Additionally, the benzoic acid ring itself bears a fluorine substituent at the 2-position. This combination of functional groups imparts unique electronic and steric properties to the molecule, influencing its reactivity, solubility, and biological activity.

Recent studies have highlighted the potential of 4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid in drug discovery. Researchers have explored its role as a modulator of protein-protein interactions, a critical area in developing novel therapeutic agents. The compound's ability to bind to specific protein targets has been investigated using advanced computational methods, such as molecular docking and dynamics simulations. These studies suggest that the compound may have potential applications in treating diseases associated with aberrant protein interactions, such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, 4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid has also been studied for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of novel semiconductors and optoelectronic devices. Recent research has focused on its ability to form self-assembled monolayers and its potential as a building block for advanced materials with tailored electronic properties.

The synthesis of 4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzoic acid backbone, followed by substitution reactions to introduce the chlorine and fluorine atoms, and finally, the introduction of the carbamoyl group through amide bond formation. The optimization of these steps has been a focus of recent research, with efforts aimed at improving yield, purity, and scalability.

From an environmental perspective, understanding the fate and transport of 4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid in natural systems is crucial for assessing its potential ecological impact. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to fully understand its behavior in different environmental compartments and to develop strategies for mitigating any adverse effects.

In conclusion, 4-(3-Carbamoyl-4-chlorophenyl)-2-fluorobenzoic acid (CAS No. 1261898-62-7) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and materials science.